Cas no 2229505-60-4 (4-(2,4-dimethoxypyridin-3-yl)butanal)

• Product Name: 4-(2,4-dimethoxypyridin-3-yl)butanal
• CAS No: 2229505-60-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5860963
• PubChem ID: 165628746
• Update Time: 2025-10-28

4-(2,4-dimethoxypyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxypyridin-3-yl)butanal
• EN300-1795792
• 2229505-60-4

• Inchi： 1S/C11H15NO3/c1-14-10-6-7-12-11(15-2)9(10)5-3-4-8-13/h6-8H,3-5H2,1-2H3
• InChI Key： VHLGKJDEFPTPPS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1CCCC=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 4-(2,4-dimethoxypyridin-3-yl)butanal

4-(2,4-Dimethoxypyridin-3-yl)Butanal: A Comprehensive Overview

4-(2,4-Dimethoxypyridin-3-yl)butanal, also known by its CAS number CAS No. 2229505-60-4, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and material science. Recent studies have highlighted its role in the development of bioactive molecules and its ability to serve as a key intermediate in complex synthetic pathways.

The molecular structure of 4-(2,4-dimethoxypyridin-3-yl)butanal consists of a pyridine ring substituted with two methoxy groups at the 2 and 4 positions, connected to a butanal moiety via the 3-position of the pyridine ring. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical transformations. The presence of electron-donating methoxy groups enhances the reactivity of the pyridine ring, facilitating nucleophilic aromatic substitution reactions under mild conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2,4-dimethoxypyridin-3-yl)butanal. One notable method involves the Ullmann coupling reaction, where aryl halides are coupled with alcohols in the presence of a copper catalyst. This approach has been optimized to achieve high yields and selectivity, making it a preferred route for large-scale production. Additionally, researchers have explored green chemistry techniques, such as microwave-assisted synthesis and catalytic hydrogenation, to enhance the sustainability of this compound's production.

The application of 4-(2,4-dimethoxypyridin-3-yl)butanal extends beyond traditional chemical synthesis. In the pharmaceutical industry, this compound has been utilized as a building block for developing bioactive molecules targeting various therapeutic areas. For instance, recent studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective drug development.

In agrochemical research, 4-(2,4-dimethoxypyridin-3-yl)butanal has shown promise as a precursor for developing novel pesticides and herbicides. Its structural flexibility allows for easy modification to enhance bioavailability and target specificity. Researchers have also investigated its role in plant growth regulation, where it exhibits potential as a growth promoter under stress conditions.

The material science sector has also benefited from the unique properties of 4-(2,4-dimethoxypyridin-3-yl)butanal. Its use as a monomer in polymer synthesis has led to the development of advanced materials with tailored mechanical and thermal properties. Recent breakthroughs include its incorporation into stimuli-responsive polymers that exhibit shape-memory behavior under external stimuli such as heat or light.

In conclusion, 4-(2,4-dimethoxypyridin-3-yl)butanal, identified by its CAS number CAS No. 2229505-60-4, stands out as a multifaceted compound with diverse applications across various industries. Its structural versatility and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses and improved synthetic methods, this compound is poised to play an even greater role in advancing scientific innovation.